BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 3-
Ketoadipic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ketoadipic acid

Cat. No.: B1209774

Essential Safety and Handling Guide for 3-
Ketoadipic Acid

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 3-Ketoadipic acid (CAS 689-31-6),
also known as 3-oxoadipic acid or -ketoadipic acid, is not readily available from primary
chemical suppliers. The following guidance is synthesized from safety data for the closely
related isomer a-Ketoadipic acid, the parent compound Adipic acid, and general best practices
for handling acidic chemical powders in a laboratory setting. It is imperative to handle this
compound with caution, assuming it presents similar hazards to these related substances.

Based on available data, 3-Ketoadipic acid is considered to be irritating to the eyes,
respiratory system, and skin.[1][2] Adipic acid is classified as a serious eye irritant.[3][4]

Personal Protective Equipment (PPE) Summary

Proper PPE is critical to ensure safety when handling 3-Ketoadipic acid. The following table
summarizes the recommended equipment for various laboratory tasks.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1209774?utm_src=pdf-interest
https://www.benchchem.com/product/b1209774?utm_src=pdf-body
https://www.benchchem.com/product/b1209774?utm_src=pdf-body
https://www.benchchem.com/product/b1209774?utm_src=pdf-body
https://www.benchchem.com/product/b1209774?utm_src=pdf-body
https://www.chembk.com/en/chem/3-oxoadipic%20acid
https://www.echemi.com/products/pd2108224466-3-oxohexanedioicacid.html
https://redox.com/wp-content/sds/1639.pdf
https://download.basf.com/p1/000000000030042497_SDS_GEN_00/en_UN/Adipic_Acid_-_G_30042497_SDS_GEN_00_en_3-4.pdf
https://www.benchchem.com/product/b1209774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Eye & Face . Body & Respiratory
Task . Hand Protection .
Protection Protection
o ) Safety glasses with Nitrile or neoprene
Receiving/Unpacking Standard lab coat

side shields

gloves

Weighing & Transfer
(Solid)

Chemical splash

goggles

Nitrile or neoprene

gloves

Lab coat, Closed-toe
shoes. Use in a
chemical fume hood
or ventilated
enclosure to avoid

inhaling dust.

Preparing Solutions

Chemical splash
goggles and face
shield

Nitrile or neoprene

gloves

Chemical-resistant
apron over a lab coat,
Closed-toe shoes.
Perform in a chemical
fume hood.[5]

General

Handling/Reactions

Chemical splash

goggles

Nitrile or neoprene

gloves

Lab coat, Closed-toe

shoes

Spill Cleanup (Solid)

Chemical splash

goggles

Heavy-duty nitrile or

rubber gloves

Lab coat, Closed-toe
shoes. NIOSH-
approved respirator if

dust is airborne.

Waste Disposal

Chemical splash

goggles

Nitrile or neoprene

gloves

Lab coat, Closed-toe

shoes

Operational and Disposal Plan

This section provides step-by-step procedural guidance for the safe handling and disposal of 3-

Ketoadipic acid.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks. Wear safety glasses

and gloves during inspection.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Keep
away from incompatible materials such as strong oxidizing agents, strong bases, and metals.
[3] Store in a dedicated corrosives or acid cabinet.[7] Segregate from alkaline substances.[4]

Safe Handling and Use

e Engineering Controls: All work involving the handling of solid 3-Ketoadipic acid or its
solutions should be conducted in a certified chemical fume hood to minimize inhalation
exposure.[5][8]

» Weighing: To prevent the generation of airborne dust, weigh the compound carefully. Use a
ventilated balance enclosure if available.

e Preparing Solutions:
o Always add the acid (solid) to the solvent (e.g., water), never the other way around.
o Add slowly while stirring to control any potential exothermic reactions.
o Wear appropriate PPE, including a face shield, due to the increased risk of splashing.[9]

e Hygiene: Wash hands thoroughly with soap and water after handling.[3] Do not eat, drink, or
smoke in the laboratory.

Emergency Procedures

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[4][6] Seek immediate medical attention.[4]

» Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
water.[6] If irritation persists, seek medical advice.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[3]
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o Spill Cleanup:

o

Evacuate the area and ensure adequate ventilation.

[¢]

For small spills, carefully sweep up the solid material, avoiding dust generation.[4] Place it
into a suitable, labeled container for disposal.[10]

[¢]

Clean the spill area with a damp cloth or paper towel.

o

For larger spills, or if dust becomes airborne, evacuate and contact your institution's
Environmental Health & Safety (EHS) department.

Disposal Plan

o Waste Identification: All waste containing 3-Ketoadipic acid, including contaminated
labware, PPE, and spill cleanup materials, must be treated as hazardous chemical waste.

o Containerization: Collect waste in a clearly labeled, sealed container that is compatible with
acidic waste.[10][11] Do not overfill containers; leave adequate headspace.

» Disposal: Dispose of the waste through your institution's hazardous waste program.[12] Do
not pour 3-Ketoadipic acid or its solutions down the drain.[10] Contact a licensed
professional waste disposal service.

Handling and Disposal Workflow

The following diagram illustrates the key decision points and procedural flow for safely
managing 3-Ketoadipic acid throughout its lifecycle in the laboratory.
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Caption: Workflow for the safe handling of 3-Ketoadipic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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